Cas no 2137675-90-0 (2-Benzofurancarboxylic acid, 6-amino-3-(ethylthio)-)

• Product Name: 2-Benzofurancarboxylic acid, 6-amino-3-(ethylthio)-
• CAS No: 2137675-90-0
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• CID: 5269362
• Update Time: 2025-08-05

2-Benzofurancarboxylic acid, 6-amino-3-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 6-amino-3-(ethylthio)-

• Inchi： 1S/C11H11NO3S/c1-2-16-10-7-4-3-6(12)5-8(7)15-9(10)11(13)14/h3-5H,2,12H2,1H3,(H,13,14)
• InChI Key： WGHQWMXTRJXORE-UHFFFAOYSA-N
• SMILES： O1C2=CC(N)=CC=C2C(SCC)=C1C(O)=O

Additional information on 2-Benzofurancarboxylic acid, 6-amino-3-(ethylthio)-

Introduction to 2-Benzofurancarboxylic acid, 6-amino-3-(ethylthio) and its CAS No. 2137675-90-0

2-Benzofurancarboxylic acid, 6-amino-3-(ethylthio), identified by the CAS number 2137675-90-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzofuran class, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and potential therapeutic applications. The presence of both amino and ethylthio functional groups in its molecular framework imparts unique chemical properties, making it a valuable scaffold for the development of novel bioactive molecules.

The benzofuran core is a prominent motif in natural products and pharmacologically active agents, contributing to its widespread exploration in drug discovery. The structural features of 2-Benzofurancarboxylic acid, 6-amino-3-(ethylthio) include a benzene ring fused with a furan ring, with substituents that enhance its reactivity and interaction with biological targets. Specifically, the amino group at the 6-position and the ethylthio group at the 3-position provide opportunities for further chemical modification, enabling the synthesis of derivatives with tailored pharmacological profiles.

In recent years, there has been an increasing interest in benzofuran derivatives due to their demonstrated efficacy in various therapeutic areas. For instance, studies have highlighted the potential of benzofuran-based compounds as inhibitors of enzymes involved in inflammatory pathways, making them promising candidates for treating chronic inflammatory diseases. Additionally, modifications of the benzofuran scaffold have led to the discovery of compounds with antimicrobial and antitumor properties.

The synthesis of 2-Benzofurancarboxylic acid, 6-amino-3-(ethylthio) involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular architecture efficiently. The introduction of the ethylthio group at the 3-position of the benzofuran ring introduces sulfur into the molecule, which can participate in various interactions with biological targets, including protein thiols and thiol-containing enzymes.

One of the most compelling aspects of 2-Benzofurancarboxylic acid, 6-amino-3-(ethylthio) is its potential as a lead compound for drug development. Researchers have leveraged its structural features to design derivatives that exhibit enhanced binding affinity and selectivity towards specific biological receptors. For example, modifications at the amino group have been explored to optimize pharmacokinetic properties, while changes at the ethylthio position have been investigated for their impact on metabolic stability.

The pharmacological evaluation of 2-Benzofurancarboxylic acid, 6-amino-3-(ethylthio) has revealed intriguing biological activities that warrant further investigation. Preclinical studies have suggested that this compound may modulate key signaling pathways involved in neurodegenerative disorders. The ability of benzofuran derivatives to cross the blood-brain barrier has opened new avenues for treating central nervous system (CNS) diseases such as Alzheimer's and Parkinson's disease. Moreover, the sulfur-containing moiety has been linked to potential antioxidant and anti-inflammatory effects, which could be beneficial in managing conditions like rheumatoid arthritis.

Recent advancements in computational chemistry have facilitated virtual screening approaches to identify novel analogs of 2-Benzofurancarboxylic acid, 6-amino-3-(ethylthio) with improved pharmacological profiles. Molecular docking simulations have been used to predict binding interactions between this compound and target proteins, providing insights into its mechanism of action. These computational studies have guided experimental efforts toward optimizing lead compounds for clinical development.

The role of 2-Benzofurancarboxylic acid, 6-amino-3-(ethylthio) as an intermediate in synthetic chemistry is also noteworthy. Its versatile structure allows for further functionalization through various chemical transformations, enabling access to a wide range of derivative compounds. This flexibility makes it a valuable building block for medicinal chemists seeking to develop new drugs with tailored therapeutic effects.

In conclusion,2-Benzofurancarboxylic acid, CAS No. 2137675-90-0, represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. The combination of an amino group and an ethylthio moiety provides a rich foundation for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,2-Benzofurancarboxylic acid, CAS No. 2137675-90-0, it is expected to play an increasingly important role in drug discovery and development efforts worldwide.